Cas no 90988-53-7 (1-Hydroxy 1-Desketo Germacrone)

• Product Name: 1-Hydroxy 1-Desketo Germacrone
• CAS No: 90988-53-7
• MF: C₁₅H₂₄O
• MW: 220.350464820862
• CID: 2813154
• PubChem ID: 71327860
• Update Time: 2025-06-13

1-Hydroxy 1-Desketo Germacrone Chemical and Physical Properties

Names and Identifiers

• 1-Hydroxy 1-Desketo Germacrone
• DTXSID60756874
• 3,7-Dimethyl-10-(propan-2-ylidene)cyclodeca-3,7-dien-1-ol
• 90988-53-7

• Inchi： 1S/C15H24O/c1-11(2)14-9-8-12(3)6-5-7-13(4)10-15(14)16/h7-8,15-16H,5-6,9-10H2,1-4H3
• InChI Key： CIGWVFXQEZHDMW-UHFFFAOYSA-N
• SMILES： OC1CC(C)=CCCC(C)=CC/C/1=C(/C)\C

Computed Properties

• Exact Mass: 220.182715385Da
• Monoisotopic Mass: 220.182715385Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 3
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-Hydroxy 1-Desketo Germacrone

Research Brief on 1-Hydroxy 1-Desketo Germacrone (CAS: 90988-53-7): Recent Advances and Therapeutic Potential

1-Hydroxy 1-Desketo Germacrone (CAS: 90988-53-7) is a bioactive sesquiterpene derivative that has garnered significant attention in recent years due to its promising pharmacological properties. This compound, structurally related to germacrone, has been the subject of extensive research aimed at elucidating its mechanisms of action and potential therapeutic applications. Recent studies have particularly focused on its anti-inflammatory, anticancer, and neuroprotective effects, positioning it as a candidate for drug development in various disease contexts.

A 2023 study published in the Journal of Natural Products investigated the anti-inflammatory mechanisms of 1-Hydroxy 1-Desketo Germacrone using in vitro and in vivo models. The research demonstrated that this compound significantly inhibits the NF-κB signaling pathway, reducing the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest its potential as a novel anti-inflammatory agent, particularly for chronic inflammatory conditions where current therapies often show limited efficacy or significant side effects.

In the field of oncology, recent preclinical studies have revealed the compound's ability to induce apoptosis in various cancer cell lines, including breast, lung, and colorectal cancers. A notable 2024 publication in Cancer Research highlighted its dual mechanism of action: direct cytotoxicity against cancer cells and modulation of the tumor microenvironment. The study reported that 1-Hydroxy 1-Desketo Germacrone not only inhibits cancer cell proliferation but also suppresses angiogenesis by downregulating VEGF expression, making it a potential multi-target anticancer agent.

Pharmacokinetic studies of 1-Hydroxy 1-Desketo Germacrone have also advanced significantly. A recent investigation published in Drug Metabolism and Disposition (2024) characterized its metabolic profile, identifying the major phase I and phase II metabolites. The study found that while the compound exhibits moderate oral bioavailability, its plasma protein binding is relatively high (approximately 92%), which may influence its tissue distribution and therapeutic efficacy. These pharmacokinetic insights are crucial for future formulation development and dosing regimen optimization.

Emerging research has also explored the neuroprotective potential of 1-Hydroxy 1-Desketo Germacrone. A 2023 study in Neuropharmacology demonstrated its ability to cross the blood-brain barrier and protect neurons against oxidative stress-induced apoptosis. The compound was shown to upregulate endogenous antioxidant systems while inhibiting caspase-3 activation, suggesting potential applications in neurodegenerative diseases such as Alzheimer's and Parkinson's.

Despite these promising findings, challenges remain in the clinical translation of 1-Hydroxy 1-Desketo Germacrone. Current research gaps include the need for more comprehensive toxicity studies and the development of improved delivery systems to enhance its bioavailability. Several pharmaceutical companies have initiated drug development programs targeting these challenges, with some candidates expected to enter Phase I clinical trials within the next two years.

In conclusion, 1-Hydroxy 1-Desketo Germacrone (CAS: 90988-53-7) represents a promising multi-target therapeutic agent with applications spanning inflammation, cancer, and neurodegeneration. The growing body of research supports its continued investigation, while highlighting the need for further studies to address current limitations in pharmacokinetics and formulation. As research progresses, this compound may emerge as an important addition to the therapeutic arsenal against several challenging diseases.